Cas no 1443346-20-0 (1-(3-fluoro-4-propoxyphenyl)ethanol)

• Product Name: 1-(3-fluoro-4-propoxyphenyl)ethanol
• CAS No: 1443346-20-0
• MF: C₁₁H₁₅FO₂
• MW: 198.234007120132
• MDL: MFCD22372869
• CID: 5150913
• Update Time: 2026-03-03

1-(3-fluoro-4-propoxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-4-propoxyphenyl)ethanol

• MDL： MFCD22372869
• Inchi： 1S/C11H15FO2/c1-3-6-14-11-5-4-9(8(2)13)7-10(11)12/h4-5,7-8,13H,3,6H2,1-2H3
• InChI Key： UAAJOIIWXVPRIA-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=C(OCCC)C(F)=C1)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(3-fluoro-4-propoxyphenyl)ethanol

Comprehensive Overview of 1-(3-fluoro-4-propoxyphenyl)ethanol (CAS No. 1443346-20-0): Properties, Applications, and Industry Insights

1-(3-fluoro-4-propoxyphenyl)ethanol (CAS No. 1443346-20-0) is a fluorinated aromatic alcohol with significant potential in pharmaceutical and specialty chemical applications. This compound, characterized by its fluoro and propoxy functional groups, has garnered attention for its unique physicochemical properties, including moderate polarity and stability under controlled conditions. Researchers and industry professionals frequently search for terms like "synthesis of fluorinated phenyl ethanol derivatives" or "applications of 3-fluoro-4-propoxyphenyl compounds," reflecting its relevance in drug discovery and material science.

The molecular structure of 1-(3-fluoro-4-propoxyphenyl)ethanol features a benzene ring substituted with a fluoro group at the 3-position and a propoxy chain at the 4-position, terminated by an ethanol moiety. This configuration contributes to its versatility as an intermediate in synthesizing bioactive molecules. Recent studies highlight its role in developing non-steroidal anti-inflammatory drug (NSAID) precursors, aligning with the growing demand for targeted therapeutics. Searches for "fluorinated alcohol solubility" or "propoxyphenyl derivatives in medicine" underscore its interdisciplinary importance.

From a synthetic chemistry perspective, CAS No. 1443346-20-0 is often prepared via nucleophilic aromatic substitution or catalytic hydrogenation, methods frequently queried as "optimized routes for fluorophenyl ethanol synthesis." Its logP value (estimated at 2.1–2.5) and hydrogen-bonding capacity make it valuable for optimizing drug pharmacokinetics. Environmental considerations also drive interest in "green chemistry approaches for fluorinated intermediates," with this compound serving as a case study for solvent-free reactions.

Industrial applications of 1-(3-fluoro-4-propoxyphenyl)ethanol extend to liquid crystal formulations and agrochemicals, addressing trending topics like "high-performance electronic displays" and "sustainable crop protection." Analytical challenges, such as HPLC quantification methods (searched alongside "1443346-20-0 purity analysis"), are critical for quality control. The compound’s thermal stability (decomposition >200°C) further supports its use in high-temperature processes.

Emerging research explores the compound’s potential in PET radiopharmaceuticals, coinciding with rising searches for "fluorine-18 labeled tracers." Regulatory compliance, often queried as "REACH certification for fluorinated aromatics," remains essential for commercial adoption. With its balanced lipophilicity and metabolic resistance, this ethanol derivative exemplifies innovation at the intersection of organic chemistry and life sciences.